Cas no 3350-15-0 ((2S)-2-Amino-4-(1,1-dimethylethoxy)carbonylaminobutanoic Acid Methyl Ester Hydrochloride)

(2S)-2-Amino-4-(1,1-dimethylethoxy)carbonylaminobutanoic Acid Methyl Ester Hydrochloride is a protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. The tert-butoxycarbonyl (Boc) group provides selective protection for the amine functionality, enabling controlled reactions in multi-step synthetic processes. The methyl ester moiety enhances solubility and facilitates further modifications. This compound is particularly valuable for its stability under acidic conditions and compatibility with standard coupling reagents. Its high purity and well-defined stereochemistry ensure reproducibility in complex peptide assembly. The hydrochloride salt form improves handling and storage stability. Researchers favor this derivative for its versatility in solid-phase and solution-phase synthesis, making it a reliable intermediate in medicinal chemistry and biochemical applications.
(2S)-2-Amino-4-(1,1-dimethylethoxy)carbonylaminobutanoic Acid Methyl Ester Hydrochloride structure
3350-15-0 structure
Product name:(2S)-2-Amino-4-(1,1-dimethylethoxy)carbonylaminobutanoic Acid Methyl Ester Hydrochloride
CAS No:3350-15-0
MF:C10H21ClN2O4
MW:268.737742185593
MDL:MFCD00798680
CID:295425
PubChem ID:24874078

(2S)-2-Amino-4-(1,1-dimethylethoxy)carbonylaminobutanoic Acid Methyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-Methyl 2-amino-4-((tert-butoxycarbonyl)amino)butanoate hydrochloride
    • (S)-Methyl 2-amino-4-((tert-butoxycarbonyl)-amino)butanoate hydrochloride
    • Butanoic acid,2-amino-4-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, hydrochloride(1:...
    • Butanoic acid,2-amino-4-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, hydrochloride(1:1), (2S)-
    • H-Dab(Boc)-OMe · HCl
    • H-Dab(Boc)-Ome HCl
    • H-DAB(BOC)-OME.HCL
    • H-L-Dab(Boc)-OMe*HCl
    • methyl (2S)-2-amino-4-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate,hydrochloride
    • N'-Boc-L-2,4-diaminobutyric acid methyl ester hydrochloride
    • NG-BOC-L-2,4-DIAMINOBUTYRIC ACID METHYL ESTER HYDROCHLORIDE
    • Boc-L-2,4-diaminobutyric acid methyl ester hydrochloride
    • H-Dab(Boc)-OMe hydrochloride
    • O10225
    • L-Dab(Boc)-OMe HCl
    • CS-W005561
    • methyl (2S)-2-amino-4-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate;hydrochloride
    • methyl (2S)-2-amino-4-[(tert-butoxycarbonyl)amino]butanoate hydrochloride
    • SCHEMBL134174
    • XETISTBVDHNRBD-FJXQXJEOSA-N
    • methyl(2S)-2-amino-4-({[(1,1-dimethylethyl)oxy]carbonyl}amino)butanoate hydrochloride
    • DS-2414
    • Methyl (S)-2-amino-4-((tert-butoxycarbonyl)amino)butanoate hydrochloride
    • (S)-Methyl2-amino-4-((tert-butoxycarbonyl)amino)butanoatehydrochloride
    • BCP09551
    • DTXSID80647775
    • methyl (2s)-2-amino-4-((2-methylpropan-2-yl)oxycarbonylamino)butanoate HCl
    • N-gamma-(t-Butyloxycarbonyl)-L-2,4-diaminobutyric acid methyl ester hydrochloride (H-L-Dab(Boc)-OMe.HCl)
    • MFCD00798680
    • (S)-Methyl 2-amino-4-((tert-butoxycarbonyl)amino)butanoate HCl
    • Methyl (2S)-2-amino-4-[(tert-butoxycarbonyl)amino]butanoate--hydrogen chloride (1/1)
    • 3350-15-0
    • AKOS015901095
    • methyl (2S)-2-amino-4-{[(tert-butoxy)carbonyl]amino}butanoate hydrochloride
    • H-Dab(Boc)-OMe hydrochloride, AldrichCPR
    • (2S)-2-Amino-4-(1,1-dimethylethoxy)carbonylaminobutanoic Acid Methyl Ester Hydrochloride
    • MDL: MFCD00798680
    • Inchi: InChI=1S/C10H20N2O4.ClH/c1-10(2,3)16-9(14)12-6-5-7(11)8(13)15-4;/h7H,5-6,11H2,1-4H3,(H,12,14);1H/t7-;/m0./s1
    • InChI Key: XETISTBVDHNRBD-FJXQXJEOSA-N
    • SMILES: O=C(OC)[C@@H](N)CCNC(OC(C)(C)C)=O.[H]Cl

Computed Properties

  • Exact Mass: 268.11900
  • Monoisotopic Mass: 268.1189848g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 248
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: nothing
  • Tautomer Count: 2
  • Topological Polar Surface Area: 90.6Ų

Experimental Properties

  • Color/Form: Not determined
  • PSA: 90.65000
  • LogP: 2.29470
  • Solubility: Not determined

(2S)-2-Amino-4-(1,1-dimethylethoxy)carbonylaminobutanoic Acid Methyl Ester Hydrochloride Security Information

(2S)-2-Amino-4-(1,1-dimethylethoxy)carbonylaminobutanoic Acid Methyl Ester Hydrochloride Customs Data

  • HS CODE:2924199090
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(2S)-2-Amino-4-(1,1-dimethylethoxy)carbonylaminobutanoic Acid Methyl Ester Hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
DS-2414-25G
(S)-Methyl 2-amino-4-((tert-butoxycarbonyl)amino)butanoate hydrochloride
3350-15-0 >95%
25g
£496.00 2025-02-09
Key Organics Ltd
DS-2414-5MG
(S)-Methyl 2-amino-4-((tert-butoxycarbonyl)amino)butanoate hydrochloride
3350-15-0 >95%
5mg
£35.00 2025-02-09
Chemenu
CM192745-25g
(S)-Methyl 2-amino-4-((tert-butoxycarbonyl)-amino)butanoate hydrochloride
3350-15-0 97%
25g
$851 2021-06-09
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H183797-250mg
(2S)-2-Amino-4-(1,1-dimethylethoxy)carbonylaminobutanoic Acid Methyl Ester Hydrochloride
3350-15-0 95%
250mg
¥75.90 2023-09-02
Chemenu
CM192745-10g
(S)-Methyl 2-amino-4-((tert-butoxycarbonyl)-amino)butanoate hydrochloride
3350-15-0 97%
10g
$421 2021-06-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S32450-5g
(S)-Methyl 2-amino-4-((tert-butoxycarbonyl)amino)butanoate hydrochloride
3350-15-0
5g
¥906.0 2021-09-04
eNovation Chemicals LLC
Y1297746-25g
(S)-Methyl2-amino-4-((tert-butoxycarbonyl)amino)butanoatehydrochloride
3350-15-0 97%
25g
$800 2024-06-05
abcr
AB259445-25 g
N-gamma-(t-Butyloxycarbonyl)-L-2,4-diaminobutyric acid methyl ester hydrochloride; .
3350-15-0
25g
€596.70 2022-06-11
TRC
A605705-50mg
(2S)-2-Amino-4-[[(1,1-dimethylethoxy)carbonyl]amino]butanoic Acid Methyl Ester Hydrochloride
3350-15-0
50mg
$ 75.00 2023-04-19
TRC
A605705-250mg
(2S)-2-Amino-4-[[(1,1-dimethylethoxy)carbonyl]amino]butanoic Acid Methyl Ester Hydrochloride
3350-15-0
250mg
$ 98.00 2023-04-19

(2S)-2-Amino-4-(1,1-dimethylethoxy)carbonylaminobutanoic Acid Methyl Ester Hydrochloride Related Literature

Additional information on (2S)-2-Amino-4-(1,1-dimethylethoxy)carbonylaminobutanoic Acid Methyl Ester Hydrochloride

Recent Advances in the Study of (2S)-2-Amino-4-(1,1-dimethylethoxy)carbonylaminobutanoic Acid Methyl Ester Hydrochloride (CAS: 3350-15-0)

The compound (2S)-2-Amino-4-(1,1-dimethylethoxy)carbonylaminobutanoic Acid Methyl Ester Hydrochloride (CAS: 3350-15-0) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and synthesis. This research briefing aims to provide an overview of the latest findings and advancements related to this compound, focusing on its chemical properties, synthetic pathways, and biological activities.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the methyl ester moiety, make it a versatile building block for the construction of complex peptide structures. Researchers have successfully utilized this compound in the synthesis of novel peptide analogs with enhanced stability and bioavailability.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the use of (2S)-2-Amino-4-(1,1-dimethylethoxy)carbonylaminobutanoic Acid Methyl Ester Hydrochloride in the development of protease inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against several clinically relevant proteases, suggesting its potential as a scaffold for designing new antiviral and anticancer agents. The researchers also noted the compound's favorable pharmacokinetic properties, which could facilitate its translation into clinical applications.

Another significant advancement was reported in a 2022 paper in Organic & Biomolecular Chemistry, where the compound was employed in the solid-phase peptide synthesis (SPPS) of cyclic peptides. The study revealed that the Boc-protected amino acid derivative could be efficiently incorporated into peptide chains, enabling the synthesis of cyclic peptides with improved conformational stability and target specificity. This finding opens new avenues for the development of peptide-based drugs targeting G-protein-coupled receptors (GPCRs) and other membrane proteins.

Furthermore, recent computational studies have provided insights into the molecular interactions of (2S)-2-Amino-4-(1,1-dimethylethoxy)carbonylaminobutanoic Acid Methyl Ester Hydrochloride with biological targets. Molecular docking simulations have identified potential binding modes of the compound with enzymes involved in inflammatory pathways, suggesting its utility in designing anti-inflammatory therapeutics. These computational findings are currently being validated through experimental studies, with preliminary results showing promising activity in vitro.

In conclusion, (2S)-2-Amino-4-(1,1-dimethylethoxy)carbonylaminobutanoic Acid Methyl Ester Hydrochloride (CAS: 3350-15-0) continues to be a valuable tool in chemical biology and drug discovery. Its applications span from peptide synthesis to the development of enzyme inhibitors and beyond. Ongoing research is expected to further elucidate its potential and expand its utility in the pharmaceutical industry. Future studies should focus on optimizing its synthetic routes and exploring its biological activities in more complex systems.

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Amadis Chemical Company Limited
(CAS:3350-15-0)(2S)-2-Amino-4-(1,1-dimethylethoxy)carbonylaminobutanoic Acid Methyl Ester Hydrochloride
A850848
Purity:99%
Quantity:25g
Price ($):308.0